Cas no 135453-49-5 (4H-Cyclopenta[b]thiophene-4,5,6-trione)

• Product Name: 4H-Cyclopenta[b]thiophene-4,5,6-trione
• CAS No: 135453-49-5
• MF: C₇H₂O₃S
• MW: 166.153980731964
• CID: 1238320
• PubChem ID: 58820654
• Update Time: 2025-04-20

4H-Cyclopenta[b]thiophene-4,5,6-trione Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]thiophene-4,5,6-trione
• cyclopenta[b]thiophene-4,5,6-trione
• DTXSID80730338
• SCHEMBL14560918
• 135453-49-5

• Inchi： 1S/C7H2O3S/c8-4-3-1-2-11-7(3)6(10)5(4)9/h1-2H
• InChI Key： SCYJWBOISFCFSH-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C(C(C1=2)=O)=O)=O

Computed Properties

• Exact Mass: 165.97246
• Monoisotopic Mass: 165.97246510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• PSA: 51.21